Cas no 1605232-72-1 (3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine)
3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1168215
- 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine
- 1605232-72-1
- 3-[1-(4-Nitrophenyl)sulfonylpiperidin-4-yl]oxypropan-1-amine
-
- Inchi: 1S/C14H21N3O5S/c15-8-1-11-22-13-6-9-16(10-7-13)23(20,21)14-4-2-12(3-5-14)17(18)19/h2-5,13H,1,6-11,15H2
- InChI Key: XGDVLKXJJGPJGQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(CC1)OCCCN)(=O)=O
Computed Properties
- Exact Mass: 343.12019195g/mol
- Monoisotopic Mass: 343.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 127Ų
3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168215-1.0g |
1605232-72-1 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1168215-50mg |
1605232-72-1 | 50mg |
$528.0 | 2023-10-03 | |||
| Enamine | EN300-1168215-100mg |
1605232-72-1 | 100mg |
$553.0 | 2023-10-03 | |||
| Enamine | EN300-1168215-250mg |
1605232-72-1 | 250mg |
$579.0 | 2023-10-03 | |||
| Enamine | EN300-1168215-500mg |
1605232-72-1 | 500mg |
$603.0 | 2023-10-03 | |||
| Enamine | EN300-1168215-1000mg |
1605232-72-1 | 1000mg |
$628.0 | 2023-10-03 | |||
| Enamine | EN300-1168215-2500mg |
1605232-72-1 | 2500mg |
$1230.0 | 2023-10-03 | |||
| Enamine | EN300-1168215-5000mg |
1605232-72-1 | 5000mg |
$1821.0 | 2023-10-03 | |||
| Enamine | EN300-1168215-10000mg |
1605232-72-1 | 10000mg |
$2701.0 | 2023-10-03 |
3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine
Recent Advances in the Study of 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine (CAS: 1605232-72-1)
The compound 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine (CAS: 1605232-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the role of 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine as a promising scaffold for drug development. Its unique chemical structure, featuring a piperidine ring linked to a nitrobenzenesulfonyl group and an amine-terminated propyloxy chain, provides a versatile platform for further derivatization and optimization. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to elucidate its pharmacological potential.
One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine exhibits inhibitory effects on certain kinases, suggesting its potential as a kinase inhibitor. These findings are particularly relevant for the development of targeted therapies for diseases such as rheumatoid arthritis and certain types of cancer.
In addition to its biological activity, recent advancements in the synthesis of 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine have been reported. Novel synthetic routes have been developed to improve yield and purity, making the compound more accessible for further research and development. These synthetic improvements are expected to facilitate large-scale production and enable more extensive preclinical studies.
Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research is focused on addressing these gaps, with particular emphasis on optimizing the compound's bioavailability and minimizing off-target effects. Preliminary in vivo studies have shown encouraging results, but further validation is required to confirm its safety and efficacy in clinical settings.
In conclusion, 3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine (CAS: 1605232-72-1) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies.
1605232-72-1 (3-{[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]oxy}propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)